Cas no 1166403-40-2 (Tris(4,6-dimethyl-3-sulfanatophenyl)phosphine trisodium salt hydrate)

• Product Name: Tris(4,6-dimethyl-3-sulfanatophenyl)phosphine trisodium salt hydrate
• CAS No: 1166403-40-2
• MF: C₂₄H₂₆Na₃O₁₀PS₃
• MW: 670.595317363739
• MDL: MFCD05861614
• CID: 4682773
• Update Time: 2025-07-23

Tris(4,6-dimethyl-3-sulfanatophenyl)phosphine trisodium salt hydrate Chemical and Physical Properties

Names and Identifiers

• TRIS(4,6-DIMETHYL-3-SULFANATOPHENYL)PHOSPHINE TRISODIUM SALT HYDRATE
• TRIS(2,4-DIMETHYL-5-SULFANATOPHENYL)PHOSPHINE TRISODIUM SALT
• TRIS(4,6-DIMETHYL-3-SULFONATOPHENYL)PHOSPHINE TRISODIUM SALT HYDRATE
• LBWMFZIYNLEWAE-UHFFFAOYSA-K
• SC11116
• sodium 5,5',5''-phosphinetriyltris(2,4-dimethylbenzenesulfonate) hydrate
• tris(4,6-dimethyl-3-sulfonatophenyl)-phosphine trisodium salt hydrate
• Tris(2,4-dimethyl-5-sulfanatophenyl)phosphine trisodium salt, AldrichCPR
• Tris(4,6-dimethyl-3-sulfanatophenyl)phosphine trisodium salt hydrate

• MDL： MFCD05861614
• Inchi： 1S/C24H27O9PS3.3Na.H2O/c1-13-7-16(4)22(35(25,26)27)10-19(13)34(20-11-23(36(28,29)30)17(5)8-14(20)2)21-12-24(37(31,32)33)18(6)9-15(21)3;;;;/h7-12H,1-6H3,(H,25,26,27)(H,28,29,30)(H,31,32,33);;;;1H2/q;3*+1;/p-3
• InChI Key： LBWMFZIYNLEWAE-UHFFFAOYSA-K
• SMILES： S(C1C(C)=CC(C)=C(C=1)P(C1C=C(C(C)=CC=1C)S(=O)(=O)[O-])C1C=C(C(C)=CC=1C)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+].O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 41
• Rotatable Bond Count: 3
• Complexity: 941
• Topological Polar Surface Area: 198

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on Tris(4,6-dimethyl-3-sulfanatophenyl)phosphine trisodium salt hydrate

Comprehensive Analysis of Tris(4,6-dimethyl-3-sulfanatophenyl)phosphine trisodium salt hydrate (CAS No. 1166403-40-2)

In the realm of specialty chemicals, Tris(4,6-dimethyl-3-sulfanatophenyl)phosphine trisodium salt hydrate (CAS No. 1166403-40-2) has garnered significant attention due to its unique molecular structure and versatile applications. This compound, often abbreviated as Tris-DMSP, belongs to the class of water-soluble phosphine derivatives, which are increasingly sought after in catalysis, material science, and pharmaceutical research. Its sulfonated aromatic rings and trisodium salt configuration enhance solubility in aqueous environments, making it a valuable tool for green chemistry initiatives.

The CAS No. 1166403-40-2 identifier is critical for researchers seeking high-purity reagents for cross-coupling reactions, a trending topic in synthetic organic chemistry. Recent studies highlight its role in palladium-catalyzed transformations, where its electron-rich phosphine moiety improves catalytic efficiency. As sustainability becomes a focal point, this compound's hydrate form offers advantages in reducing organic solvent usage, aligning with the Principles of Green Chemistry—a frequently searched term among environmental scientists.

Analytical techniques like NMR spectroscopy and HPLC confirm the stability of Tris(4,6-dimethyl-3-sulfanatophenyl)phosphine under physiological conditions, sparking interest in bioconjugation applications. This aligns with current searches for "non-toxic labeling agents" in proteomics. The methyl-sulfonate groups provide steric control, a feature highlighted in recent publications on selective molecular recognition—a hot topic in drug discovery forums.

From an industrial perspective, the trisodium salt hydrate formulation addresses common challenges in large-scale synthesis, such as hygroscopicity and storage stability. Patent databases reveal growing interest in its use for nanoparticle stabilization, particularly in quantum dot synthesis—a trending nanotechnology application. Its water-compatible phosphine ligand properties are frequently compared to TPPTS (trisulfonated triphenylphosphine) in academic discussions.

Quality control protocols for CAS No. 1166403-40-2 emphasize ICP-MS analysis to ensure low heavy metal content, a requirement for biomedical-grade chemicals. This specification responds to the increasing demand for "high-purity phosphine ligands" in ADC (antibody-drug conjugate) development—a rapidly expanding field in oncology research. The compound's hydrate stoichiometry is also a key parameter for reproducibility in electrochemical studies, as noted in recent battery technology publications.

Emerging applications include its use in photoredox catalysis, where the 4,6-dimethyl substitution pattern on the phenyl rings modulates redox potentials. This connects to popular searches about "visible-light photocatalysts" for organic synthesis. Furthermore, its three sulfonate groups enable unique phase-transfer behavior, making it relevant to micellar catalysis studies—an area gaining traction in surfactant research.

In conclusion, Tris(4,6-dimethyl-3-sulfanatophenyl)phosphine trisodium salt hydrate represents a multifaceted compound bridging academic research and industrial innovation. Its CAS No. 1166403-40-2 serves as a gateway to exploring advanced applications in sustainable chemistry, nanotechnology, and life sciences, addressing many contemporary scientific challenges.